8-Azidoadenosine 5'-(4-(fluorosulfonyl)benzoate)
8-Azidoadenosine 5'-(4-(fluorosulfonyl)benzoate)
Brand Name:
Vulcanchem
CAS No.:
125366-29-2
VCID:
VC21241699
InChI:
InChI=1S/C17H15FN8O7S/c18-34(30,31)8-3-1-7(2-4-8)16(29)32-5-9-11(27)12(28)15(33-9)26-14-10(13(19)21-6-22-14)23-17(26)24-25-20/h1-4,6,9,11-12,15,27-28H,5H2,(H2,19,21,22)/t9-,11-,12-,15-/m1/s1
SMILES:
C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)O)O)S(=O)(=O)F
Molecular Formula:
C17H15FN8O7S
Molecular Weight:
494.4 g/mol
8-Azidoadenosine 5'-(4-(fluorosulfonyl)benzoate)
CAS No.: 125366-29-2
Cat. No.: VC21241699
Molecular Formula: C17H15FN8O7S
Molecular Weight: 494.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125366-29-2 |
|---|---|
| Molecular Formula | C17H15FN8O7S |
| Molecular Weight | 494.4 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-amino-8-azidopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-fluorosulfonylbenzoate |
| Standard InChI | InChI=1S/C17H15FN8O7S/c18-34(30,31)8-3-1-7(2-4-8)16(29)32-5-9-11(27)12(28)15(33-9)26-14-10(13(19)21-6-22-14)23-17(26)24-25-20/h1-4,6,9,11-12,15,27-28H,5H2,(H2,19,21,22)/t9-,11-,12-,15-/m1/s1 |
| Standard InChI Key | BIDGKNGECKEEAF-SDBHATRESA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)O)O)S(=O)(=O)F |
| SMILES | C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)O)O)S(=O)(=O)F |
| Canonical SMILES | C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C4=NC=NC(=C4N=C3N=[N+]=[N-])N)O)O)S(=O)(=O)F |
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